Cas no 87681-34-3 (4,8,11-Heptadecatrien-1-ol, (Z,Z,E)-)

• Product Name: 4,8,11-Heptadecatrien-1-ol, (Z,Z,E)-
• CAS No: 87681-34-3
• MF: C₁₇H₃₀O
• MW: 250.419505596161
• CID: 653606
• PubChem ID: 71412371
• Update Time: 2025-04-19

4,8,11-Heptadecatrien-1-ol, (Z,Z,E)- Chemical and Physical Properties

Names and Identifiers

• 4,8,11-Heptadecatrien-1-ol, (Z,Z,E)-
• heptadeca-4,8,11-trien-1-ol
• 87681-34-3
• DTXSID30831925

• Inchi： 1S/C17H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h6-7,9-10,13-14,18H,2-5,8,11-12,15-17H2,1H3
• InChI Key： OJPGTWDRPXZDTO-UHFFFAOYSA-N
• SMILES： OCCCC=CCCC=CCC=CCCCCC

Computed Properties

• Exact Mass: 250.229665576g/mol
• Monoisotopic Mass: 250.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų